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Compound of Interest

Compound Name: Microhelenin C

Cat. No.: B1236298

Microhelenin C, a naturally occurring sesquiterpene lactone, has emerged as a compound of
interest in cancer research due to its potential anti-inflammatory and anticancer properties.[1]
[2] While comprehensive studies on its synergistic effects with specific chemotherapy drugs are
still in nascent stages, preliminary evidence suggests that Microhelenin C could play a
significant role in enhancing the efficacy of conventional cancer treatments. This guide provides
an overview of the current understanding of Microhelenin C's anticancer activities and a
framework for evaluating its potential in combination therapies.

Overview of Anticancer Activity

Microhelenin C has demonstrated notable biological activity in various cancer models. It is
recognized for its significant antileukemic activity and has been identified as a component in
plant extracts that exhibit synergistic anticancer effects.[3][4][5] For instance, an extract of
Centipeda minima, containing Microhelenin C, was found to work synergistically with DNA
cross-linking agents in treating non-small cell lung cancer (NSCLC) by inhibiting the Fanconi
anemia pathway.[4][5]

Furthermore, computational studies have predicted that Microhelenin C may act as a
PI3K/mTOR inhibitor, a critical signaling pathway in breast cancer.[6][7] In hepatocellular
carcinoma (HCC), Microhelenin C has been shown to inhibit tumor proliferation by
downregulating the oncogenic factor LIF (Leukemia Inhibitory Factor).[8] These findings
underscore the compound's potential to target key cancer-driving mechanisms.
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Summary of Known Anticancer Activities of

Microhelenin C

Cancer Type

Mechanism of
Action

Observed Effect Reference

Leukemia

Not fully elucidated

Significant 3]
antileukemic activity

Non-Small Cell Lung
Cancer (NSCLC)

Inhibition of Fanconi
anemia pathway (as

part of an extract)

Synergistic anticancer
effect with DNA cross-  [4][5]

linking agents

Breast Cancer

Predicted to be a
PISK/mTOR inhibitor

(in silico)

Potential to inhibit a
key cancer signaling [6][7]
pathway

Hepatocellular
Carcinoma (HCC)

Downregulation of LIF

cytokine

Inhibition of tumor

[8]

proliferation

Keratinocytes

Not fully elucidated

(as part of a mixture)

Synergistic inhibition

of cell proliferation

Signaling Pathways Modulated by Microhelenin C

The anticancer effects of Microhelenin C are attributed to its ability to modulate specific

signaling pathways involved in cancer cell proliferation and survival. The primary known

mechanism is the inhibition of the NF-kB signaling pathway, which is crucial for inflammation

and cell proliferation.[1] Additionally, research points towards its influence on the PISK/mTOR

pathway and the downregulation of the LIF cytokine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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